Cas no 877640-29-4 (1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-3-(2-methylpropyl)urea)

• Product Name: 1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-3-(2-methylpropyl)urea
• CAS No: 877640-29-4
• MF: C₁₆H₂₃N₃O₃
• MW: 305.37212395668
• CID: 6084186
• PubChem ID: 12005887
• Update Time: 2025-05-25

1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-3-(2-methylpropyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-3-(2-methylpropyl)urea
• Urea, N-[1-(4-methoxyphenyl)-5-oxo-3-pyrrolidinyl]-N'-(2-methylpropyl)-
• AKOS024656547
• F2519-0024
• 877640-29-4
• 1-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-3-(2-methylpropyl)urea
• HMS2578F14
• SMR000236698
• MLS000722021
• CHEMBL1478343
• 1-isobutyl-3-(1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)urea

• Inchi： 1S/C16H23N3O3/c1-11(2)9-17-16(21)18-12-8-15(20)19(10-12)13-4-6-14(22-3)7-5-13/h4-7,11-12H,8-10H2,1-3H3,(H2,17,18,21)
• InChI Key： MYRUNTOKSHTADN-UHFFFAOYSA-N
• SMILES： N(C1CC(=O)N(C2=CC=C(OC)C=C2)C1)C(NCC(C)C)=O

Computed Properties

• Exact Mass: 305.17394160g/mol
• Monoisotopic Mass: 305.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 599.9±50.0 °C(Predicted)
• pka: 13.16±0.20(Predicted)

Additional information on 1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-3-(2-methylpropyl)urea

Compound CAS No. 877640-29-4: 1-(4-Methoxyphenyl)-5-Oxopyrrolidin-3-yl-3-(2-Methylpropyl)Urea

The compound with CAS No. 877640-29-4, known as 1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-3-(2-methylpropyl)urea, is a structurally complex organic compound that has garnered attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of functional groups, including a urea moiety, a pyrrolidinone ring, and a methoxy-substituted phenyl group. These structural features contribute to its potential applications in drug development, agrochemicals, and advanced materials.

Recent studies have highlighted the antimicrobial properties of this compound, particularly against gram-positive bacteria. Researchers have found that the pyrrolidinone ring plays a critical role in enhancing the compound's ability to disrupt bacterial cell membranes. This makes it a promising candidate for the development of novel antibiotics, especially in light of the growing resistance to conventional treatments.

In addition to its antimicrobial activity, this compound has shown potential as a bioactive material in tissue engineering applications. The methoxyphenyl group contributes to the compound's hydrophobicity, which is essential for interactions with lipid-rich cellular membranes. This property has been leveraged in the design of drug delivery systems that target specific tissues or organs, improving therapeutic efficacy while minimizing systemic side effects.

The synthesis of 1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-3-(2-methylpropyl)urea involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrrolidinone ring through cyclization reactions and the subsequent coupling with the urea moiety. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are crucial for pharmacological studies.

One of the most exciting developments involving this compound is its application in photovoltaic materials. The conjugated system within the molecule allows for efficient charge transport, making it a potential candidate for use in organic solar cells. Researchers have reported enhanced power conversion efficiencies when this compound is incorporated into donor-acceptor blends, suggesting its role in next-generation energy harvesting technologies.

Furthermore, this compound has been investigated for its anti-inflammatory properties. Preclinical studies indicate that it inhibits key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings open up possibilities for its use in treating chronic inflammatory diseases, including arthritis and cardiovascular disorders.

The versatility of 1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-3-(2-methylpropyl)urea lies in its ability to serve as a scaffold for further chemical modifications. By altering substituents on the phenyl ring or modifying the urea group, researchers can tailor the compound's properties for specific applications. For instance, introducing electron-withdrawing groups can enhance its photovoltaic performance, while adding hydrophilic moieties can improve its solubility for drug delivery purposes.

In conclusion, CAS No. 877640-29-4 represents a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with recent advances in synthesis and application studies, positions it as a valuable tool in both academic research and industrial development.